N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide

• IUPAC Name: N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H16N4O4S/c1-14-4-3-11-23-13-19(21-20(14)23)15-5-2-6-16(12-15)22-29(27,28)18-9-7-17(8-10-18)24(25)26/h2-13,22H,1H3
• InChI Key: KOMGZPVVUOCUQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H16N4O4S
• Molecular Weight: 408.4 g/mol

Description

N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide, also known as MNNG, is a potent mutagenic agent widely used in scientific research. It is a highly reactive alkylating agent that can cause DNA damage, leading to mutations and carcinogenesis.

Mechanism of Action

N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide exerts its mutagenic and carcinogenic effects by alkylating DNA at the N7 position of guanine, leading to the formation of O6-methylguanine and other adducts. These adducts can cause mispairing of bases during DNA replication, leading to mutations. N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide can also induce DNA strand breaks and chromosomal aberrations, further contributing to its genotoxic effects.
Biochemical and Physiological Effects:
N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide can induce a wide range of biochemical and physiological effects, depending on the dose and duration of exposure. It can cause DNA damage, cell cycle arrest, apoptosis, and DNA repair. N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide can also alter gene expression, protein synthesis, and cellular metabolism. In animals, N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide can induce tumors in various organs, including the liver, lung, and stomach.

Advantages and Limitations for Lab Experiments

N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide has several advantages for lab experiments, including its high potency, specificity, and reproducibility. It can induce DNA damage and mutations in a dose-dependent manner, allowing for precise control of experimental conditions. However, N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide also has some limitations, including its toxicity, instability, and potential for contamination. Careful handling and storage are required to ensure the safety and accuracy of experimental results.

Future Directions

There are several future directions for research on N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide, including the development of new methods for its synthesis and purification, the identification of new targets and pathways affected by N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide, and the development of new drugs that can counteract its mutagenic and carcinogenic effects. Further studies are also needed to elucidate the mechanisms of N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide-induced mutagenesis and carcinogenesis and to develop new strategies for cancer prevention and treatment.
Conclusion:
In conclusion, N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide is a potent mutagenic agent widely used in scientific research to induce DNA damage and mutations. It has a well-defined mechanism of action and can cause a wide range of biochemical and physiological effects. N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide has several advantages for lab experiments, but also has some limitations that must be carefully considered. Future research on N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide will continue to shed light on the mechanisms of mutagenesis and carcinogenesis and may lead to new strategies for cancer prevention and treatment.

Scientific Research Applications

N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide is widely used in scientific research to induce DNA damage and mutations in various experimental systems, including bacteria, yeast, mammalian cells, and animals. It is used to study the mechanisms of mutagenesis, DNA repair, and carcinogenesis. N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-4-nitrobenzenesulfonamide is also used to develop and test anticancer drugs that target DNA damage and repair pathways.